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Compound of Interest

Compound Name: Alprazolam-d5

Cat. No.: B571041 Get Quote

For immediate release – In the fast-paced environment of scientific research and drug

development, the safe and compliant disposal of chemical reagents is paramount. This

document provides essential, step-by-step guidance for the proper disposal of Alprazolam-d5,

a deuterated analog of Alprazolam and a Schedule IV controlled substance. Adherence to

these procedures is critical for ensuring laboratory safety, maintaining regulatory compliance,

and protecting the environment.

Core Principles of Alprazolam-d5 Disposal
The disposal of Alprazolam-d5 is governed by stringent federal and institutional regulations.

Key principles include:

Segregation and Labeling: Alprazolam-d5 waste must be segregated from other laboratory

waste streams.[1] All waste containers must be clearly labeled as "Hazardous Waste,"

including the chemical name "Alprazolam-d5" and any other identifiers required by your

institution's Environmental Health and Safety (EHS) department.[1]

Regulatory Compliance: Disposal procedures must comply with regulations set forth by the

Drug Enforcement Administration (DEA) and the Environmental Protection Agency (EPA).[1]

Research institutions must also adhere to the Resource Conservation and Recovery Act

(RCRA), which governs hazardous waste management.[1]

Prohibited Disposal Methods: It is imperative to note that unacceptable disposal methods for

controlled substances include disposal in laboratory sinks, sharps containers, or with regular
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trash.[2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of Alprazolam-d5 from a laboratory

setting is through your institution's EHS department, which will coordinate with a licensed

hazardous waste disposal contractor or a DEA-registered reverse distributor.

Initial Segregation: Isolate all materials containing Alprazolam-d5, including expired or

unwanted neat material, contaminated labware (e.g., pipette tips, vials), and solutions.

Waste Container Preparation:

Use a designated, leak-proof, and chemically compatible waste container.

Clearly label the container with "Hazardous Waste," "Alprazolam-d5," and any other

required information.

Secure Storage: Store the sealed waste container in a secure, designated hazardous waste

accumulation area within the laboratory.[1] This area should be well-ventilated and away

from general laboratory traffic.[1] For expired or unused materials, they must be securely

locked in the same manner as the active inventory.[3]

Contact EHS for Pickup: Notify your institution's EHS department to schedule a pickup of the

hazardous waste.[1][4] Provide them with all necessary documentation, including the

chemical name and quantity of the waste.[1]

Documentation and Record-Keeping: Meticulously document the disposal of all Alprazolam-
d5 in your controlled substance records. If applicable, a DEA Form 41 may need to be

completed to document the destruction of the substance. This process often requires a

witness.[2][5] Copies of all disposal records should be maintained for a minimum of five

years.[6]

Disposal of Empty Containers
Even empty containers that once held Alprazolam-d5 must be handled with care.
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Non-recoverable Waste: For containers with residual amounts of non-recoverable waste (i.e.,

amounts that cannot be drawn out with a syringe), the empty container may be discarded in

a biohazard sharps container.[2] The disposal of this non-recoverable waste should be

recorded on the usage log, zeroing out the container balance.[2]

Rinsing Procedure: For other empty containers, the first rinse must be collected and

disposed of as hazardous waste.[7] Subsequent rinses may be permissible for drain

disposal, but it is crucial to consult with your institution's EHS for specific guidance.

Quantitative Data Summary
While specific disposal concentration limits are determined by the capabilities of the licensed

disposal facility and local regulations, the following table summarizes key handling and storage

information for a common formulation of Alprazolam-d5.

Property Value Source

Common Formulation 1.0 mg/mL in methanol

Storage Temperature 2-8°C

Flash Point (Methanol) 9.7 °C - closed cup

Hazard Classifications

Flammable Liquid, Acute

Toxicity (Oral, Dermal,

Inhalation), STOT SE 1

Experimental Protocols
Direct chemical deactivation of Alprazolam-d5 in a laboratory setting as a primary means of

disposal is not a standard recommended procedure. The accepted protocol involves

segregation and transfer to a licensed facility for destruction, typically via incineration.

Studies on the degradation of Alprazolam have shown it to be highly photolabile, with increased

instability in acidic conditions.[8][9] This information is critical for handling and storage to

prevent unintended degradation but does not constitute a formal disposal protocol.
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The following diagram illustrates the standard workflow for the proper disposal of Alprazolam-
d5 in a research setting.

Laboratory Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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